Cas no 82457-27-0 (Hexanedioic acid, polymer with 1,4-dihydroxy-2-butanesulfonic acid monosodium salt, 1,6-diisocyanatohexane, 1,6-hexanediol, 1,1'-methylenebis[4-isocyanatocyclohexane] and methyloxirane)

• Product name: Hexanedioic acid, polymer with 1,4-dihydroxy-2-butanesulfonic acid monosodium salt, 1,6-diisocyanatohexane, 1,6-hexanediol, 1,1'-methylenebis[4-isocyanatocyclohexane] and methyloxirane
• CAS No: 82457-27-0
• MF: C₄₂H₇₅N₄NaO₁₆S
• MW: 947.116883516312
• CID: 987806

Hexanedioic acid, polymer with 1,4-dihydroxy-2-butanesulfonic acid monosodium salt, 1,6-diisocyanatohexane, 1,6-hexanediol, 1,1'-methylenebis[4-isocyanatocyclohexane] and methyloxirane Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer with 1,4-dihydroxy-2-butanesulfonic acid monosodium salt, 1,6-diisocyanatohexane, 1,6-hexanediol, 1,1'-methylenebis[4-isocyanatocyclohexane] and methyloxirane
• Hexanedioic acid, polymer with 1,4-dihydroxy-2-butanesulfonic acid monosodium salt, 1,6-diisocyanatohexane, 1,6-hexanediol, 1

• Inchi： 1S/C15H22N2O2.C8H12N2O2.C6H10O4.C6H14O2.C4H10O5S.C3H6O.Na.H/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;11-7-9-5-3-1-2-4-6-10-8-12;7-5(8)3-1-2-4-6(9)10;7-5-3-1-2-4-6-8;5-2-1-4(3-6)10(7,8)9;1-3-2-4-3;;/h12-15H,1-9H2;1-6H2;1-4H2,(H,7,8)(H,9,10);7-8H,1-6H2;4-6H,1-3H2,(H,7,8,9);3H,2H2,1H3;;
• InChI Key： NQFXCNXRYUSJQI-UHFFFAOYSA-N
• SMILES： CC1OC1.C(CC(=O)O)CCC(=O)O.C(CCO)CCCO.C(CCN=C=O)CCCN=C=O.C(C1CCC(N=C=O)CC1)C1CCC(N=C=O)CC1.C(CO)(CCO)S(O)(=O)=O.[NaH]

Computed Properties

• Exact Mass: 559.084772
• Monoisotopic Mass: 559.084772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 960
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154